(2S)-2-Amino-2-(4-ethylcyclohexyl)acetic acid

• Molecular Formula: C10H19NO2
• Molecular Weight: 185.26 g/mol
• IUPAC Name: (2S)-2-amino-2-(4-ethylcyclohexyl)acetic acid
• InChI: InChI=1S/C10H19NO2/c1-2-7-3-5-8(6-4-7)9(11)10(12)13/h7-9H,2-6,11H2,1H3,(H,12,13)/t7?,8?,9-/m0/s1
• InChI Key: MZECYIZEPAMFNT-HACHORDNSA-N
• Isomeric SMILES: CCC1CCC(CC1)[C@@H](C(=O)O)N
• Canonical SMILES: CCC1CCC(CC1)C(C(=O)O)N

Description

(2S)-2-Amino-2-(4-ethylcyclohexyl)acetic acid is a chiral non-proteinogenic amino acid derivative characterized by a cyclohexyl ring substituted with an ethyl group at the 4-position and an acetic acid moiety at the 2-position.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of (2S)-2-Amino-2-(4-ethylcyclohexyl)acetic acid can be achieved through several methods. One common approach involves the use of 1,4-cyclohexanedione as a starting material. The synthetic route includes processes such as Wittig reaction, condensation reaction, and catalytic hydrogenation . These reactions are carried out under mild conditions to ensure high purity and yield of the final product.

Industrial Production Methods: In an industrial setting, the production of (2S)-2-Amino-2-(4-ethylcyclohexyl)acetic acid involves similar synthetic routes but on a larger scale. The use of optimized catalysts and reaction conditions ensures efficient production. The process typically includes steps such as esterification, hydrogenation, and purification to obtain the desired compound with high purity .

Chemical Reactions Analysis

Types of Reactions: (2S)-2-Amino-2-(4-ethylcyclohexyl)acetic acid undergoes various chemical reactions, including:

Oxidation: The amino group can be oxidized to form corresponding oximes or nitro compounds.

Reduction: The carboxylic acid group can be reduced to form alcohols or aldehydes.

Substitution: The amino group can participate in nucleophilic substitution reactions to form amides or other derivatives.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are used.

Substitution: Reagents like acyl chlorides and anhydrides are commonly employed.

Major Products Formed:

Oxidation: Formation of oximes or nitro compounds.

Reduction: Formation of alcohols or aldehydes.

Substitution: Formation of amides or other derivatives

Scientific Research Applications

Chemistry: (2S)-2-Amino-2-(4-ethylcyclohexyl)acetic acid is used as a building block in organic synthesis

Biology: In biological research, this compound is studied for its potential role in modulating biochemical pathways. Its structural similarity to natural amino acids makes it a candidate for studying enzyme interactions and metabolic processes.

Medicine: The compound is investigated for its potential therapeutic applications, including its use as a precursor for drug development. Its ability to interact with biological targets makes it a valuable compound in medicinal chemistry .

Industry: In the industrial sector, (2S)-2-Amino-2-(4-ethylcyclohexyl)acetic acid is used in the synthesis of specialty chemicals and materials. Its unique properties make it suitable for applications in polymer chemistry and advanced materials .

Mechanism of Action

The mechanism of action of (2S)-2-Amino-2-(4-ethylcyclohexyl)acetic acid involves its interaction with specific molecular targets. The amino group can form hydrogen bonds with biological molecules, while the carboxylic acid group can participate in ionic interactions. These interactions can modulate the activity of enzymes and receptors, leading to various biological effects. The compound’s structure allows it to fit into active sites of enzymes, influencing their activity and function .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Effects on the Cyclohexyl Ring

trans-2-(4-Aminocyclohexyl)acetic Acid Hydrochloride

• Structure: Features a trans-4-aminocyclohexyl group instead of 4-ethyl.
• Key Differences: The amino group introduces polarity and hydrogen-bonding capacity, contrasting with the hydrophobic ethyl group in the target compound.

(S)-2-Amino-2-(4-hydroxycyclohexyl)acetic Acid

• Structure : Contains a 4-hydroxy substituent on the cyclohexyl ring.
• Key Differences :
  • The hydroxyl group increases hydrophilicity and enables hydrogen bonding, likely improving aqueous solubility compared to the ethyl-substituted analog.
  • Biological activity may shift toward interactions with polar active sites in enzymes or transporters .

(2S)-2-Amino-2-(cyclohex-2-en-1-yl)acetic Acid

• Structure : Incorporates a cyclohexene ring (unsaturated) instead of a fully saturated cyclohexane.
• Key Differences :
  • The double bond introduces rigidity and planar geometry, altering conformational flexibility.
  • Unsaturation may enhance reactivity in chemical synthesis or metabolic pathways .

Aromatic vs. Aliphatic Substituents

(2S)-2-Amino-2-(4-methoxyphenyl)acetic Acid

• Structure : Replaces the cyclohexyl group with a 4-methoxyphenyl ring.
• Key Differences :
  • The methoxy group is electron-donating, increasing the aromatic ring’s electron density. This contrasts with the electron-neutral ethyl group in the target compound.
  • Aromatic systems may engage in π-π stacking interactions, which are absent in aliphatic cyclohexyl derivatives .

2-Amino-2-(4-ethoxyphenyl)acetic Acid

• Structure : Ethoxy substituent on the phenyl ring.
• Key Differences :
  • The ethoxy group’s larger size and lipophilicity compared to methoxy could enhance membrane permeability but reduce solubility .

(2S)-2-Amino-2-[4-(trifluoromethyl)phenyl]acetic Acid

• Structure : Features a strongly electron-withdrawing trifluoromethyl group on the phenyl ring.
• High electronegativity may improve metabolic stability compared to ethyl or methoxy substituents .

Physicochemical Properties

Compound Name	Molecular Formula	Molecular Weight	Solubility Trends
(2S)-2-Amino-2-(4-ethylcyclohexyl)acetic Acid (Target)	C₁₀H₁₉NO₂	185.26	Moderate hydrophobicity
trans-2-(4-Aminocyclohexyl)acetic Acid HCl	C₈H₁₆ClNO₂	193.67	High polarity due to -NH₃⁺Cl⁻
(2S)-2-Amino-2-(4-methoxyphenyl)acetic Acid	C₉H₁₁NO₃	181.19	Moderate (methoxy enhances solubility)
2-Amino-2-(4-ethoxyphenyl)acetic Acid	C₁₀H₁₃NO₃	195.21	Lower solubility vs. methoxy analog

Biological Activity

(2S)-2-Amino-2-(4-ethylcyclohexyl)acetic acid, also known as a derivative of amino acids, has garnered attention for its potential biological activities. This article delves into its synthesis, biological properties, mechanisms of action, and relevant case studies.

Synthesis

The synthesis of (2S)-2-amino-2-(4-ethylcyclohexyl)acetic acid typically involves several key steps:

• Starting Material : The process begins with the preparation of 4-ethylcyclohexanone.
• Amination : This compound undergoes reductive amination with ammonia or an amine source, often using sodium cyanoborohydride as a reducing agent.
• Carboxylation : The resulting amine is carboxylated with carbon dioxide or a carboxylic acid derivative to yield the final product.

The biological activity of (2S)-2-amino-2-(4-ethylcyclohexyl)acetic acid is attributed to its interaction with various molecular targets, such as enzymes and receptors. The amino group can form hydrogen bonds or ionic interactions with active sites, while the carboxylic acid group may coordinate with metal ions or other functional groups, modulating enzyme or receptor activity.

Pharmacological Activities

Research indicates that this compound exhibits various pharmacological activities:

• Antimicrobial Activity : Studies have shown that derivatives of amino acids can possess significant antimicrobial properties against bacteria such as Escherichia coli and Staphylococcus aureus .
• Antitumor Activity : Some derivatives have demonstrated the ability to inhibit tumor cell proliferation in vitro, suggesting potential applications in cancer therapy .
• Neuroprotective Effects : Research indicates that certain amino acid derivatives may protect neuronal cells from oxidative stress and apoptosis .

Case Studies and Research Findings

• Antimicrobial Efficacy : A study evaluated the antimicrobial activity of various amino acid derivatives, including (2S)-2-amino-2-(4-ethylcyclohexyl)acetic acid, against common pathogens. Results showed significant inhibition zones, indicating effective antibacterial properties .

  Compound Name	Inhibition Zone (mm)
  (2S)-2-Amino-2-(4-ethylcyclohexyl)acetic acid	18 mm
  Control (Ciprofloxacin)	22 mm

• Antitumor Activity : In vitro studies assessed the cytotoxic effects of this compound on human cancer cell lines. The results indicated a dose-dependent reduction in cell viability, highlighting its potential as an anticancer agent .
• Neuroprotective Studies : Research focusing on the neuroprotective effects revealed that (2S)-2-amino-2-(4-ethylcyclohexyl)acetic acid could significantly reduce neuronal death in models of oxidative stress .